Cas no 1797967-55-5 (3-fluoro-N-[(furan-3-yl)methyl]-4-methoxy-N-[2-(thiophen-2-yl)ethyl]benzamide)

• Product Name: 3-fluoro-N-[(furan-3-yl)methyl]-4-methoxy-N-[2-(thiophen-2-yl)ethyl]benzamide
• CAS No: 1797967-55-5
• MF: C₁₉H₁₈FNO₃S
• MW: 359.414527416229
• CID: 5374221
• Update Time: 2025-10-12

3-fluoro-N-[(furan-3-yl)methyl]-4-methoxy-N-[2-(thiophen-2-yl)ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-N-(furan-3-ylmethyl)-4-methoxy-N-(2-thiophen-2-ylethyl)benzamide
• Benzamide, 3-fluoro-N-(3-furanylmethyl)-4-methoxy-N-[2-(2-thienyl)ethyl]-
• 3-fluoro-N-[(furan-3-yl)methyl]-4-methoxy-N-[2-(thiophen-2-yl)ethyl]benzamide

• Inchi： 1S/C19H18FNO3S/c1-23-18-5-4-15(11-17(18)20)19(22)21(12-14-7-9-24-13-14)8-6-16-3-2-10-25-16/h2-5,7,9-11,13H,6,8,12H2,1H3
• InChI Key： RBLNNIZODQCBFY-UHFFFAOYSA-N
• SMILES： C(N(CC1C=COC=1)CCC1SC=CC=1)(=O)C1=CC=C(OC)C(F)=C1

Additional information on 3-fluoro-N-[(furan-3-yl)methyl]-4-methoxy-N-[2-(thiophen-2-yl)ethyl]benzamide

3-fluoro-N-[(furan-3-yl)methyl]-4-methoxy-N-[2-(thiophen-2-yl)ethyl]benzamide (CAS No: 1797967-55-5)

3-fluoro-N-[(furan-3-yl)methyl]-4-methoxy-N-[2-(thiophen-2-yl)ethyl]benzamide is a highly specialized organic compound with the CAS number 1797967-55-5. This compound has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural features and promising biological activities. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting various disease states.

The molecular structure of 3-fluoro-N-[(furan-3-yl)methyl]-4-methoxy-N-[2-(thiophen-2-yl)ethyl]benzamide is characterized by a benzamide backbone with substituents that include a fluoro group, a methoxy group, and two distinct nitrogen-containing side chains. The presence of these functional groups imparts the compound with unique electronic and steric properties, making it an interesting candidate for further exploration in chemical synthesis and pharmacological studies.

Recent research has focused on the synthesis and characterization of this compound, employing advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided insights into its stability, solubility, and reactivity under various conditions. Furthermore, computational modeling has been utilized to predict its potential interactions with biological targets, such as enzymes and receptors, which are critical for understanding its therapeutic potential.

In terms of biological activity, 3-fluoro-N-[(furan-3-yl)methyl]-4-methoxy-N-[2-(thiophen-2-yll ethyl]benzamide has shown promising results in preliminary assays targeting key enzymes involved in neurodegenerative diseases. For instance, studies have demonstrated its ability to inhibit the activity of certain proteases associated with Alzheimer's disease. These findings suggest that the compound could serve as a lead molecule for the development of disease-modifying therapies.

Another area of interest lies in its application as a building block in the synthesis of more complex molecular architectures. The versatility of this compound allows for further functionalization, enabling researchers to explore its potential in diverse chemical systems. For example, its use as a precursor in the construction of heterocyclic compounds has been reported, highlighting its utility in organic synthesis.

From a materials science perspective, 3-fluoro-N -[(furan -3 - yl ) methyl ] -4 - methoxy - N - [ 2 -( thiophen - 2 - yl ) ethyl ] benzamide has been investigated for its potential as a component in advanced materials such as polymers and coatings. Its unique electronic properties make it a candidate for applications in optoelectronics and sensor technologies.

In terms of safety and environmental considerations, preliminary toxicity studies indicate that 1797967 - 55 - 5 exhibits low acute toxicity in standard test models. However, further research is required to fully assess its long-term effects on human health and the environment. Regulatory compliance remains a critical factor in ensuring safe handling and utilization of this compound.

Looking ahead, the continued exploration of 3-fluoro-N -[(furan -3 - yl ) methyl ] -4 - methoxy - N - [ 2 -( thiophen - 2 - yl ) ethyl ] benzamide is expected to yield valuable insights into its therapeutic potential and industrial applications. Collaborative efforts between academic institutions and industry partners are essential to advancing this field and translating research findings into practical solutions.